Cas no 1220029-50-4 (1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride)

1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride structure
1220029-50-4 structure
Product Name:1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride
CAS No:1220029-50-4
MF:C7H11ClN4O
MW:202.641439676285
CID:1079210
PubChem ID:56832020
Update Time:2025-04-20

1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
    • 1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxamide hydrochloride
    • AG-L-56242
    • AK-56216
    • CTK7D2998
    • MolPort-016-577-903
    • DB-357637
    • 4,5,6,7-Tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamidehydrochloride
    • 1220029-50-4
    • 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxamide;hydrochloride
    • AKOS015848016
    • 1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride
    • MDL: MFCD13562355
    • Inchi: 1S/C7H10N4O.ClH/c8-7(12)6-4-3-9-2-1-5(4)10-11-6;/h9H,1-3H2,(H2,8,12)(H,10,11);1H
    • InChI Key: FABCAWGWTHXOQP-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1C2CNCCC=2NN=1)N

Computed Properties

  • Exact Mass: 202.0621387g/mol
  • Monoisotopic Mass: 202.0621387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.8Ų

1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride Security Information

  • HazardClass:IRRITANT

1H,4H,5H,6H,7H-Pyrazolo4,3-cpyridine-3-carboxamide Hydrochloride Pricemore >>

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